molecular formula C8H8Br2O2 B425852 (3,5-Dibromo-2-methoxyphenyl)methanol CAS No. 5538-17-0

(3,5-Dibromo-2-methoxyphenyl)methanol

Cat. No.: B425852
CAS No.: 5538-17-0
M. Wt: 295.96g/mol
InChI Key: BCQYUEFDIUBINC-UHFFFAOYSA-N
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Description

(3,5-Dibromo-2-methoxyphenyl)methanol (CAS No.: 5538-17-0) is a brominated aromatic alcohol with a molecular formula of C₈H₈Br₂O₂ (molecular weight: ~295.87 g/mol)1. It features a benzyl alcohol backbone substituted with methoxy (-OCH₃) and bromine atoms at the 2-, 3-, and 5-positions of the phenyl ring. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which are common in antimicrobial agents and enzyme substrates2.

Properties

CAS No.

5538-17-0

Molecular Formula

C8H8Br2O2

Molecular Weight

295.96g/mol

IUPAC Name

(3,5-dibromo-2-methoxyphenyl)methanol

InChI

InChI=1S/C8H8Br2O2/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-3,11H,4H2,1H3

InChI Key

BCQYUEFDIUBINC-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1Br)Br)CO

Canonical SMILES

COC1=C(C=C(C=C1Br)Br)CO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Analogs

The substitution of bromine with other halogens significantly alters physicochemical and biological properties:

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents Antimicrobial Activity (MIC, µM)*
(3,5-Dibromo-2-methoxyphenyl)methanol C₈H₈Br₂O₂ 295.87 Br (3,5), OCH₃ (2), CH₂OH Not directly reported
(3,5-Dichloro-2-methoxyphenyl)methanol C₈H₈Cl₂O₂ 207.05 Cl (3,5), OCH₃ (2), CH₂OH Data unavailable
2-(3,5-Dibromo-2-methoxyphenyl)-1-(1H-pyrrol-2-yl)ethanone (Compound 18a) C₁₃H₁₁Br₂NO₂ 381.05 Br (3,5), OCH₃ (2), pyrrole MIC: 0.08–2.5 µM (vs. S. aureus)

*Data from derivatives synthesized in .

Key Findings :

  • Bromine vs. Chlorine : Bromine’s larger atomic radius and higher lipophilicity enhance membrane permeability but may reduce solubility compared to chlorine analogs. Derivatives with bromine (e.g., Compound 18a) exhibit potent antimicrobial activity against S. aureus (MIC: 0.08–2.5 µM), outperforming amikacin (a comparator antibiotic).
  • Synthetic Utility : Brominated intermediates like (3,5-Dibromo-2-methoxyphenyl)acetyl chloride are critical for synthesizing pyrrole derivatives with retained bioactivity.

Functional Group Modifications

Methoxy vs. Hydroxy Substitution

Demethylation of the methoxy group to a hydroxyl (-OH) (e.g., using BBr₃ or AlCl₃) reduces antimicrobial activity in derivatives, as seen in Compounds 18a/b and 19a/b. This suggests the methoxy group enhances stability or target binding.

Pyrrole vs. Alcohol Derivatives

Replacing the benzyl alcohol group with a pyrrole moiety (as in Compound 18a) retains activity but introduces steric and electronic changes. The pyrrole’s planar structure may facilitate interactions with bacterial targets.

Enzymatic Reactivity

Enzymatic bromination of similar compounds (e.g., 1-methyl-2-(3,5-dibromo-2-methoxyphenyl)pyrrole) has been demonstrated, highlighting its role in biocatalytic applications.

Research Implications and Gaps

  • Antimicrobial Potential: Derivatives of (3,5-Dibromo-2-methoxyphenyl)methanol show promise against biofilm-forming pathogens like S. aureus and S. epidermidis.
  • Synthetic Challenges : Demethylation and bromination steps require precise conditions (e.g., anhydrous solvents, controlled stoichiometry).
  • Data Limitations: Direct biological data for (3,5-Dibromo-2-methoxyphenyl)methanol are sparse; most studies focus on its derivatives.

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